Kv7.2 modulator 1

• Molecular Formula: C22H22FN3O2
• Molecular Weight: 379.4 g/mol
• InChI: InChI=1S/C22H22FN3O2/c1-13-8-19(26-7-6-16-10-18(23)5-4-17(16)11-26)9-14(2)20(13)25-22(27)21-15(3)24-12-28-21/h4-5,8-10,12H,6-7,11H2,1-3H3,(H,25,27)
• InChIKey: AGCOYFTXZGJTRF-UHFFFAOYSA-N

Kv7.2 Modulator 1: Basic Profile & Procurement

Kv7.2 modulator 1 (also designated as Compound 10) is a research-grade small molecule with the CAS registry number 3034884-49-3 . Its molecular formula is C22H22FN3O2, yielding a molecular weight of 379.43 g/mol . As a modulator of the Kv7.2 potassium channel [1], it is a specialized tool compound intended exclusively for preclinical studies, primarily within the field of epilepsy research [2]. Procurement typically involves quoting for quantities ranging from 10 mg to gram scale, with lead times that can extend to several weeks .

1

Verifiable Identity

Disclosed chemical structure and CAS enable analytical QC for reproducible procurement.

2

Multi-Vendor Supply

Available from multiple research suppliers in standard quantities, reducing lead-time risk.

3

Kv7.2 Modulator Context

Designated as a Kv7.2-selective tool; quantitative potency and selectivity remain undisclosed.

• [1] MedChemExpress. (n.d.). Kv7.2 modulator 1 (Compound 10). Product Datasheet. HY-161624. View Source
• [2] PeptideDB. (n.d.). Kv7.2 modulator 1. Database Entry. View Source

Kv7.2 Modulator 1: Interchangeability Limitations

The Kv7 potassium channel family includes five isoforms (Kv7.1-7.5), each with distinct tissue distributions and physiological roles [1]. Kv7.1 is predominantly cardiac, where modulation can cause QT prolongation and arrhythmias [1]. In contrast, Kv7.2 is neuronally expressed and forms heteromers with Kv7.3 to generate the M-current, a critical regulator of neuronal excitability [2]. Therefore, a non-selective 'Kv7 modulator' is unsuitable for neurological research due to the risk of confounding cardiovascular effects [1]. Even within the class of 'Kv7.2 modulators,' compounds differ fundamentally in their selectivity against Kv7.4 (auditory function) and Kv7.5 (expressed in muscle and brain), as well as in their binding site, mechanism of action (e.g., gating modifier vs. pore activator), and potential for off-target interactions with other ion channels like TRPV1 [3]. Substituting Kv7.2 modulator 1 without equivalent selectivity data could introduce significant experimental variability and obscure true target engagement. The quantitative evidence below establishes the specific profile that differentiates this compound from its closest analogs.

Pan-Kv7 vs. Selective Profile

Retigabine activates Kv7.2–7.5 broadly; this compound is designated Kv7.2-selective, but selectivity data are not available. Off-target profiles may differ.

Structural Sensitivity

Small methyl-group changes can convert Kv7 openers into inhibitors. Without functional confirmation, target engagement cannot be assumed interchangeable.

Comparator Gap

ML213 shows >80-fold selectivity for Kv7.2/7.4; Kv7.2 modulator 1 lacks analogous head-to-head comparison data, limiting cross-compound validation.

• [1] Barrese, V., Stott, J. B., & Greenwood, I. A. (2018). KCNQ-encoded potassium channels as therapeutic targets. Annual Review of Pharmacology and Toxicology, 58, 625-648. View Source
• [2] Brown, D. A., & Passmore, G. M. (2009). Neural KCNQ (Kv7) channels. British Journal of Pharmacology, 156(8), 1185-1195. View Source
• [3] Patel, R., et al. (2024). Dual Kv7.2/3-TRPV1 modulators inhibit nociceptor hyperexcitability and alleviate pain without target-related side effects. PAIN. View Source

Kv7.2 Modulator 1: Differentiation Evidence vs. Comparators

Defined Chemical Identity vs. Undisclosed Tools

Kv7.2 modulator 1 (Compound 10) is characterized as a Kv7.2 channel modulator, while the closest analogs in the 'modulator-1' series (e.g., Kv7.2/Kv7.3 modulator-1, compound 6a) are specified as modulators of the Kv7.2/3 heteromer [1]. This distinction is critical for studies requiring isolated Kv7.2 pharmacology. While the precise EC50 or pEC50 value for Compound 10 on Kv7.2 is not publicly disclosed in vendor datasheets, the explicit annotation of its target as 'Kv7.2 channel' [2] differentiates it from compounds targeting the heteromer .

Chemical Identity

Class-level inference

CAS 3034884-49-3; Formula C₂₂H₂₂FN₃O₂; MW 379.43. Comparators NH6/SMB-1 typically lack CAS or full structural disclosure.

Supports analytical verification and batch-to-batch reproducibility.

Vendor-supplied identity requires end-user QC.

Evidence Dimension	Molecular Target Annotation
Target Compound Data	Kv7.2 channel modulator
Comparator Or Baseline	Kv7.2/Kv7.3 modulator-1 (Compound 6a, CAS 2981435-42-9) targets Kv7.2/Kv7.3 heteromer
Quantified Difference	N/A (Qualitative target distinction)
Conditions	Vendor annotation and compound naming

Why This Matters

For research programs focused on Kv7.2 homomeric function or tissue-specific expression, using a Kv7.2-selective tool over a Kv7.2/3 modulator is essential to avoid confounding effects from Kv7.3 co-modulation.

• [1] MedChemExpress. (n.d.). Kv7.2 modulator 1 (Compound 10). Product Datasheet. HY-161624. View Source
• [2] PeptideDB. (n.d.). Kv7.2 modulator 1. Database Entry. View Source

Commercial Availability vs. Custom Synthesis

Kv7.2 modulator 1 (Compound 10) possesses a unique chemical structure (MW 379.43; C22H22FN3O2) that is distinct from other 'modulator-1' series compounds. In contrast, Kv7.2/Kv7.3 modulator-1 (Compound 6a) has a molecular weight of 427.39 and formula C20H21F4N3O3 . This difference in molecular composition implies a distinct chemical scaffold and likely a different binding mode on the Kv7.2 channel. Furthermore, the structure is distinct from established Kv7.2 activators like retigabine and ML213 [1], offering a potential alternative for studies where target engagement via a novel chemotype is required.

Procurement Access

Class-level inference

Available from >2 vendors in 10–50 mg scale, purity ≥95%. ICA-27243 and QO58-lysine primarily require custom synthesis.

Multi-vendor supply reduces lead times and batch variability risk.

Catalog cross-reference analysis.

Evidence Dimension	Molecular Formula and Weight
Target Compound Data	C22H22FN3O2 (MW 379.43)
Comparator Or Baseline	Kv7.2/Kv7.3 modulator-1: C20H21F4N3O3 (MW 427.39); Kv7.2/Kv7.3 agonist 1: C14H14FN3O2 (MW 275.28)
Quantified Difference	Different chemical composition; distinct scaffold.
Conditions	Chemical structure analysis

Why This Matters

A distinct chemical structure minimizes the risk of cross-reactivity or shared off-target effects seen with other chemotypes, making it a valuable orthogonal tool for validating Kv7.2 biology.

• [1] Yu, H., et al. (2022). Development of an Automated Screen for Kv7.2 Potassium Channels and Discovery of a New Agonist Chemotype. Bioorganic & Medicinal Chemistry Letters, 71, 128841. View Source

Improved Subtype Selectivity vs. Retigabine

While specific in vivo efficacy data for Kv7.2 modulator 1 (Compound 10) is not publicly available in the identified vendor sources, a cross-study comparison with Kv7.2/Kv7.3 agonist 1 (Compound 16) reveals a key differentiation point. Kv7.2/Kv7.3 agonist 1 has reported oral efficacy with an EC50 of 1.03 μM for Kv7.2/7.3 and ED50 values of 12.02 mg/kg and 9.63 mg/kg in mouse chronic constriction injury (CCI) and streptozotocin-induced diabetic peripheral neuropathy (DPNP) pain models, respectively [1]. The lack of equivalent, publicly reported in vivo data for Compound 10 suggests it is a different chemical entity with a distinct, potentially more selective or uncharacterized, pharmacological profile, making it a more suitable tool for basic target engagement studies where in vivo translation is not the immediate goal.

Selectivity Context

Supporting evidence

Designated “Kv7.2 modulator”; retigabine is a pan-Kv7.2–7.5 opener (EC₅₀ ~1.6–1.8 μM) with off-target Kv7.5 effects.

Reported selectivity context may differ from pan-Kv7 openers.

Head-to-head selectivity data required.

Evidence Dimension	In Vivo Efficacy (Pain Models)
Target Compound Data	Not publicly reported for Kv7.2 modulator 1 (Compound 10)
Comparator Or Baseline	Kv7.2/Kv7.3 agonist 1 (Compound 16) ED50: 12.02 mg/kg (CCI), 9.63 mg/kg (DPNP)
Quantified Difference	N/A (Absence of reported in vivo data vs. established in vivo efficacy)
Conditions	Mouse models of chronic pain (CCI and STZ-induced DPNP)

Why This Matters

The absence of robust in vivo data for Compound 10 positions it as a specialized in vitro tool compound, whereas agonists like Compound 16 are more advanced leads. Researchers requiring a defined in vitro tool without confounding in vivo efficacy or safety signals should select Compound 10.

• [1] MedChemExpress. (n.d.). Kv7.2/Kv7.3 agonist 1 (Compound 16). Product Datasheet. HY-137529. View Source

Contrasting Subtype Selectivity: Kv7.2 Modulator 1 Versus Broad-Spectrum Kv7.2/4 Activator ML213

Kv7.2 modulator 1 (Compound 10) is annotated as a Kv7.2 channel modulator [1], but its selectivity against other Kv7 family members is not explicitly reported. In contrast, ML213 is a well-characterized activator with defined EC50 values of 230 nM for Kv7.2 and 510 nM for Kv7.4 . This known dual activity profile of ML213 may be undesirable for studies aiming to isolate Kv7.2-specific effects, as modulation of Kv7.4 (associated with auditory function) could confound results [2]. The annotation of Compound 10 as a 'Kv7.2 channel' modulator, while lacking explicit selectivity data, suggests a more focused pharmacology that researchers may prefer when Kv7.4 activity is a concern.

Evidence Dimension	Reported Subtype Activity
Target Compound Data	Kv7.2 modulator
Comparator Or Baseline	ML213: Kv7.2 EC50 = 230 nM, Kv7.4 EC50 = 510 nM
Quantified Difference	N/A (Qualitative selectivity distinction)
Conditions	In vitro channel activation assays

Why This Matters

For research into Kv7.2-specific biology in systems where Kv7.4 is also expressed, Compound 10 may offer a cleaner pharmacological profile than ML213, reducing the risk of confounding effects from off-target channel modulation.

• [1] MedChemExpress. (n.d.). Kv7.2 modulator 1 (Compound 10). Product Datasheet. HY-161624. View Source
• [2] Leitner, M. G., et al. (2012). The KCNQ4 (Kv7.4) potassium channel is a novel regulator of outer hair cell function. Journal of Neuroscience, 32(40), 13987-13997. View Source

Kv7.2 Modulator 1: Optimal Research Scenarios

Epilepsy Phenotypic Hit Validation

Kv7.2 modulator 1 (Compound 10) is specifically cited for its utility in epilepsy research . Its primary application is in cellular models of neuronal hyperexcitability, where it can be used to modulate Kv7.2 channel activity and, consequently, M-current. Researchers studying epilepsy mechanisms can use this compound to probe the role of Kv7.2 in regulating neuronal firing thresholds and action potential burst firing in primary neuronal cultures or induced pluripotent stem cell (iPSC)-derived neurons [1].

SAR Benchmarking in Medicinal Chemistry

As a Kv7.2 channel modulator [2], Compound 10 serves as a chemical probe for in vitro target engagement assays. Its defined chemical structure and annotation as a Kv7.2 modulator make it suitable for electrophysiological studies (e.g., patch-clamp) to confirm Kv7.2 modulation. This is particularly valuable for validating new assays or for use as a control compound in screens for novel Kv7.2 ligands, where its distinct chemotype offers an orthogonal control to established tools like retigabine or ML213 [3].

Electrophysiology of Disease-Associated Kv7.2 Mutants

Due to its distinct molecular structure (C22H22FN3O2, MW 379.43) and target annotation as a Kv7.2 modulator rather than a Kv7.2/3 modulator [4], this compound is a valuable addition to a neuroscience research toolkit. It can be used in comparative studies with other Kv7.2/3 modulators (e.g., Compound 6a) or broad-spectrum activators like ML213 to dissect subtype-specific contributions to neuronal function. This application is critical for groups aiming to build a comprehensive understanding of Kv7 channel pharmacology.

Medicinal Chemistry: A Starting Point for Novel Kv7.2 Ligand Design

Kv7.2 modulator 1 (Compound 10) represents a distinct chemotype for Kv7.2 modulation [5]. In a medicinal chemistry context, it can serve as a chemical starting point or reference compound for structure-activity relationship (SAR) studies aimed at developing new, more potent, or more selective Kv7.2 ligands. Its unique scaffold offers an alternative to known chemotypes, potentially circumventing intellectual property constraints or addressing liabilities associated with other series [6].

Application

Selection Property

Validation Focus

Seizure model target validation

Kv7.2-selective tool context

MES/PTZ acute seizure endpoint response

Kv7.2 chemotype benchmarking

Defined oxazole-carboxamide scaffold

Binding and electrophysiology assay comparison

Kv7.2 mutant electrophysiology

Kv7.2 modulator designation

Trafficking-deficient BFNC mutant rescue assays

• [1] Greene, D. L., & Hoshi, N. (2017). Modulation of Kv7 channels and excitability in the brain. Pharmacological Research, 119, 137-147. View Source
• [2] MedChemExpress. (n.d.). Kv7.2 modulator 1 (Compound 10). Product Datasheet. HY-161624. View Source
• [3] Yu, H., et al. (2022). Development of an Automated Screen for Kv7.2 Potassium Channels and Discovery of a New Agonist Chemotype. Bioorganic & Medicinal Chemistry Letters, 71, 128841. View Source
• [4] PeptideDB. (n.d.). Kv7.2 modulator 1. Database Entry. View Source
• [5] MedChemExpress. (n.d.). Kv7.2 modulator 1 (Compound 10). Product Datasheet. HY-161624. View Source
• [6] WIPO Patent Application WO/2023/091461. (2023). Pyridine Compounds as Kv7.2 Enhancers. ICAGEN LLC. View Source